Cas no 2171980-53-1 (methyl 5-(fluorosulfonyl)-2-phenylbenzoate)

• Product Name: methyl 5-(fluorosulfonyl)-2-phenylbenzoate
• CAS No: 2171980-53-1
• MF: C₁₄H₁₁FO₄S
• MW: 294.298146486282
• CID: 5952512
• PubChem ID: 165529727
• Update Time: 2025-05-24

methyl 5-(fluorosulfonyl)-2-phenylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(fluorosulfonyl)-2-phenylbenzoate
• 2171980-53-1
• EN300-1457836

• Inchi： 1S/C14H11FO4S/c1-19-14(16)13-9-11(20(15,17)18)7-8-12(13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： HVGIFMXRGXDISF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=CC=2)=C(C(=O)OC)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 294.03620816g/mol
• Monoisotopic Mass: 294.03620816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.8Ų

Additional information on methyl 5-(fluorosulfonyl)-2-phenylbenzoate

Methyl 5-(Fluorosulfonyl)-2-phenylbenzoate: A Comprehensive Overview

Methyl 5-(fluorosulfonyl)-2-phenylbenzoate, identified by the CAS number 2171980-53-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a fluorosulfonyl group attached to a benzoate ester, has garnered attention due to its potential applications in drug development, advanced materials, and as an intermediate in organic synthesis. Recent studies have highlighted its role in enhancing the stability and reactivity of related compounds, making it a focal point for researchers worldwide.

The structure of methyl 5-(fluorosulfonyl)-2-phenylbenzoate is characterized by a benzoate ring substituted with a fluorosulfonyl group at the 5-position and a phenyl group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule. The fluorosulfonyl group, being electron-withdrawing, significantly influences the reactivity of the benzoate ring, making it a valuable component in various chemical reactions. Recent research has demonstrated its ability to act as a versatile building block in the synthesis of complex molecules, particularly in the pharmaceutical industry.

In terms of synthesis, methyl 5-(fluorosulfonyl)-2-phenylbenzoate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the fluorosulfonyl group to facilitate bond formation with other functional groups. A study published in Journal of Organic Chemistry highlighted a novel approach utilizing palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. This advancement not only enhances the scalability of production but also opens new avenues for its application in medicinal chemistry.

The applications of methyl 5-(fluorosulfonyl)-2-phenylbenzoate are diverse and expanding rapidly. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. For instance, its derivatives have shown promise in targeting specific enzymes involved in cancer progression. Additionally, this compound is being explored for its role in developing advanced materials such as high-performance polymers and optoelectronic devices due to its unique electronic properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl 5-(fluorosulfonyl)-2-phenylbenzoate. Quantum mechanical calculations have revealed that the fluorosulfonyl group significantly alters the electron density distribution on the benzoate ring, enhancing its electrophilic character. This understanding has been instrumental in designing more efficient synthetic pathways and predicting the behavior of related compounds in various chemical environments.

In conclusion, methyl 5-(fluorosulfonyl)-2-phenylbenzoate (CAS No: 2171980-53-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile synthesis methods, and wide-ranging applications make it a pivotal compound in contemporary research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in advancing both scientific knowledge and industrial applications.